Cas no 2227727-97-9 ((1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid)

• Product Name: (1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• CAS No: 2227727-97-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5795088
• PubChem ID: 165570201
• Update Time: 2025-10-18

(1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1RS,2SR)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid
• 2227727-97-9
• EN300-1581658
• (1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-9-18(16-26(31)30-25-15-8-7-14-23(25)27(32)33)29-28(34)35-17-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,18,23-25H,2,7-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t18-,23-,25+/m0/s1
• InChI Key： MJFVNYQUNIMCQK-VVMVZBAXSA-N
• SMILES： OC([C@H]1CCCC[C@H]1NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on (1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

Comprehensive Overview of (1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2227727-97-9)

The compound (1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2227727-97-9) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclohexane backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex peptides with high stereochemical precision. Researchers and industries are increasingly focusing on this compound due to its role in advancing drug discovery and bioconjugation technologies.

One of the most searched topics in modern biochemistry is the optimization of peptide synthesis, where Fmoc-protected amino acids like this compound play a pivotal role. The Fmoc group is renowned for its stability under basic conditions and ease of removal, making it a cornerstone in solid-phase peptide synthesis (SPPS). This aligns with the growing demand for custom peptides in therapeutics, diagnostics, and biomaterials. Users often search for "how to improve peptide yield" or "best Fmoc-protected building blocks," highlighting the relevance of this compound in addressing these challenges.

From a structural perspective, the cyclohexane ring in (1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid introduces conformational rigidity, which is critical for designing peptides with enhanced bioactivity and metabolic stability. This feature is particularly sought after in GPCR-targeted drugs and enzyme inhibitors, areas dominating recent literature and patent filings. The compound’s chiral centers further enable the creation of enantiomerically pure therapeutics, a hot topic in precision medicine.

Another trending application of this molecule is in the development of PROTACs (Proteolysis-Targeting Chimeras), where its carboxylic acid moiety serves as a linker for assembling heterobifunctional degraders. Queries like "PROTAC linker chemistry" or "Fmoc in targeted protein degradation" reflect the intersection of this compound with cutting-edge drug development strategies. Its compatibility with click chemistry and cross-coupling reactions also positions it as a versatile tool for bioconjugation.

In summary, (1RS,2SR)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2227727-97-9) is a multifaceted building block bridging peptide chemistry, medicinal chemistry, and chemical biology. Its alignment with trending research areas ensures its continued prominence in both academic and industrial settings.